Cas no 946273-88-7 (3-4-(4-methoxy-3-methylbenzenesulfonyl)piperazin-1-yl-6-(pyridin-4-yl)pyridazine)

3-4-(4-methoxy-3-methylbenzenesulfonyl)piperazin-1-yl-6-(pyridin-4-yl)pyridazine structure
946273-88-7 structure
Product Name:3-4-(4-methoxy-3-methylbenzenesulfonyl)piperazin-1-yl-6-(pyridin-4-yl)pyridazine
CAS No:946273-88-7
MF:C21H23N5O3S
MW:425.504022836685
CID:6392015
PubChem ID:25283720
Update Time:2023-12-26

3-4-(4-methoxy-3-methylbenzenesulfonyl)piperazin-1-yl-6-(pyridin-4-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

    • 3-4-(4-methoxy-3-methylbenzenesulfonyl)piperazin-1-yl-6-(pyridin-4-yl)pyridazine
    • F5041-0009
    • AKOS024493236
    • 3-(4-((4-methoxy-3-methylphenyl)sulfonyl)piperazin-1-yl)-6-(pyridin-4-yl)pyridazine
    • SR-01000920285
    • SR-01000920285-1
    • 3-[4-(4-methoxy-3-methylbenzenesulfonyl)piperazin-1-yl]-6-(pyridin-4-yl)pyridazine
    • VU0632266-1
    • 946273-88-7
    • 3-[4-(4-methoxy-3-methylphenyl)sulfonylpiperazin-1-yl]-6-pyridin-4-ylpyridazine
    • Inchi: 1S/C21H23N5O3S/c1-16-15-18(3-5-20(16)29-2)30(27,28)26-13-11-25(12-14-26)21-6-4-19(23-24-21)17-7-9-22-10-8-17/h3-10,15H,11-14H2,1-2H3
    • InChI Key: PZRLZOYJMUYJNP-UHFFFAOYSA-N
    • SMILES: C1(N2CCN(S(C3=CC=C(OC)C(C)=C3)(=O)=O)CC2)=NN=C(C2=CC=NC=C2)C=C1

Computed Properties

  • Exact Mass: 425.15216079g/mol
  • Monoisotopic Mass: 425.15216079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 644
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 96.9Ų

3-4-(4-methoxy-3-methylbenzenesulfonyl)piperazin-1-yl-6-(pyridin-4-yl)pyridazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F5041-0009-10mg
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